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Compound of Interest

Compound Name: cis-1,2,3,6-Tetrahydrophthalimide

Cat. No.: B155146 Get Quote

For Immediate Reference: Key Safety and Handling Information

This document provides crucial safety protocols and logistical plans for the handling and

disposal of cis-1,2,3,6-Tetrahydrophthalimide, tailored for research scientists and drug

development professionals. Adherence to these guidelines is essential for ensuring laboratory

safety and regulatory compliance.

Personal Protective Equipment (PPE)
When handling cis-1,2,3,6-Tetrahydrophthalimide, a comprehensive PPE strategy is

mandatory to minimize exposure risk. The following table summarizes the required PPE.
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Protection Type Specific Equipment Standard

Eye and Face Protection
Tightly fitting safety goggles or

a face shield.

NIOSH (US) or EN 166 (EU)

approved.[1]

Hand Protection

Chemical-impermeable gloves

(e.g., nitrile, neoprene). Gloves

must be inspected before use

and disposed of properly after

handling the chemical.[2]

EU Directive 89/686/EEC and

the standard EN 374.

Body Protection

A protective suit or lab coat

that covers the entire body

from wrists to ankles. An apron

can provide additional

protection against spills.[3]

Fire/flame resistant and

impervious clothing should be

worn.

Respiratory Protection

A NIOSH-approved N95 dust

mask or a full-face respirator if

exposure limits are exceeded

or if dust formation is likely.[3]

To be used in a well-ventilated

area, preferably under a fume

hood.[4][5]

Quantitative Safety and Physical Data
The following table provides key quantitative data for cis-1,2,3,6-Tetrahydrophthalimide. This

information is critical for safe handling, storage, and emergency response planning.

Parameter Value Source

Molecular Weight 151.16 g/mol

Melting Point 129-133 °C

Oral LD50 (Metabolite THPI) 2,000 mg/kg (mammals) [6]

GHS Hazard Statements

H303: May be harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Tetrahydrophthalimide.htm
https://www.chemicalbook.com/msds/cis-1-2-3-6-tetrahydrophthalimide_2.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Tetrahydrophthalimide_1.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Tetrahydrophthalimide_1.htm
https://crystalgen.com/blog/post/chemical-handling-tips.html
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://www.benchchem.com/product/b155146?utm_src=pdf-body
http://npic.orst.edu/factsheets/archive/captantech.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/cis-1_2_3_6-Tetrahydrophthalimide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Specific occupational exposure limits for cis-1,2,3,6-Tetrahydrophthalimide have not

been established. General laboratory hygiene and safety practices should be strictly followed.

Operational Plan: Handling and Disposal
A systematic approach to handling and disposal is crucial for laboratory safety. The following

step-by-step procedures provide clear guidance.

Handling Protocol:

Preparation: Before handling, thoroughly read the Safety Data Sheet (SDS). Ensure that all

required PPE is available and in good condition.[4]

Work Area Setup: All work with cis-1,2,3,6-Tetrahydrophthalimide should be conducted in

a well-ventilated area, preferably within a chemical fume hood to minimize inhalation

exposure.[2][5]

Dispensing: When weighing or transferring the solid, take care to avoid the formation of dust.

[2] Use appropriate tools for transfer, such as a spatula or scoop.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[5] Clean and decontaminate the work surface.

Storage Protocol:

Container: Keep the container tightly closed to prevent contamination and exposure.[1]

Location: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as oxidizing agents.[8]

Labeling: Ensure all containers are clearly labeled with the chemical name and any relevant

hazard warnings.[8]

Disposal Plan:

Waste Collection: Collect waste cis-1,2,3,6-Tetrahydrophthalimide and any contaminated

materials (e.g., gloves, wipes) in a suitable, closed, and clearly labeled container.[1]
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Disposal Method: Disposal must be carried out by a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing.[2]

Prohibitions: Do not dispose of this chemical down the drain or into sewer systems.[2]

Contamination of water, foodstuffs, and feed must be avoided.[2]

Experimental Workflow and Safety Logic
The following diagrams illustrate the logical flow of operations for safely handling cis-1,2,3,6-
Tetrahydrophthalimide and the decision-making process in the event of a spill.
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Safe Handling Workflow for cis-1,2,3,6-Tetrahydrophthalimide
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Caption: Workflow for the safe handling of cis-1,2,3,6-Tetrahydrophthalimide.
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Spill Response for cis-1,2,3,6-Tetrahydrophthalimide
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Click to download full resolution via product page

Caption: Decision workflow for responding to a spill of cis-1,2,3,6-Tetrahydrophthalimide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b155146?utm_src=pdf-body-img
https://www.benchchem.com/product/b155146?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. hpc-standards.com [hpc-standards.com]

2. chemicalbook.com [chemicalbook.com]

3. hpc-standards.com [hpc-standards.com]

4. crystalgen.com [crystalgen.com]

5. gz-supplies.com [gz-supplies.com]

6. npic.orst.edu [npic.orst.edu]

7. cis-1,2,3,6-Tetrahydrophthalimide | C8H9NO2 | CID 92888 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. A Guide to Handling and Storing Chemicals in a Lab 1 [mynewlab.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling cis-1,2,3,6-
Tetrahydrophthalimide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155146#personal-protective-equipment-for-handling-
cis-1-2-3-6-tetrahydrophthalimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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